Cas no 1250815-37-2 (2-(2,2,2-trifluoroethoxy)propanenitrile)

• Product Name: 2-(2,2,2-trifluoroethoxy)propanenitrile
• CAS No: 1250815-37-2
• MF: C₅H₆F₃NO
• MW: 153.1024518013
• CID: 4581768
• PubChem ID: 61693457
• Update Time: 2025-07-04

2-(2,2,2-trifluoroethoxy)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,2,2-trifluoroethoxy)propanenitrile
• Propanenitrile, 2-(2,2,2-trifluoroethoxy)-

• Inchi： 1S/C5H6F3NO/c1-4(2-9)10-3-5(6,7)8/h4H,3H2,1H3
• InChI Key： LGOMXOJDMYRJJI-UHFFFAOYSA-N
• SMILES： C(#N)C(OCC(F)(F)F)C

Additional information on 2-(2,2,2-trifluoroethoxy)propanenitrile

Introduction to 2-(2,2,2-trifluoroethoxy)propanenitrile (CAS No. 1250815-37-2)

2-(2,2,2-trifluoroethoxy)propanenitrile, also known by its CAS number 1250815-37-2, is a versatile compound with significant applications in the fields of organic synthesis, pharmaceuticals, and materials science. This compound is characterized by its unique trifluoroethoxy and nitrile functionalities, which confer it with a range of valuable properties and reactivity profiles.

The molecular structure of 2-(2,2,2-trifluoroethoxy)propanenitrile consists of a propionitrile backbone substituted with a trifluoroethoxy group. The trifluoromethyl moiety imparts enhanced lipophilicity and metabolic stability, making this compound particularly useful in the development of pharmaceuticals and agrochemicals. The nitrile group, on the other hand, can undergo various chemical transformations, such as hydrolysis to carboxylic acids or reduction to primary amines, which further expands its synthetic utility.

Recent research has highlighted the potential of 2-(2,2,2-trifluoroethoxy)propanenitrile in the synthesis of novel bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are important targets for cancer therapy. The trifluoroethoxy group was found to enhance the binding affinity and selectivity of these inhibitors, leading to improved therapeutic outcomes.

In addition to its pharmaceutical applications, 2-(2,2,2-trifluoroethoxy)propanenitrile has shown promise in materials science. A recent study in the Journal of Materials Chemistry A explored the use of this compound as a building block for the synthesis of functional polymers with enhanced thermal stability and mechanical strength. The incorporation of trifluoromethyl groups into polymer chains was found to significantly improve their performance in high-temperature applications.

The synthetic accessibility of 2-(2,2,2-trifluoroethoxy)propanenitrile has also been a subject of extensive research. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the reaction of 1-bromo-3-chloropropane with potassium fluoride followed by treatment with sodium cyanide. This route provides high yields and excellent purity, making it suitable for large-scale production.

The environmental impact and safety profile of 2-(2,2,2-trifluoroethoxy)propanenitrile have also been evaluated. Studies have shown that this compound exhibits low toxicity and minimal environmental persistence when used under controlled conditions. However, proper handling and disposal practices are recommended to ensure environmental safety.

In conclusion, 2-(2,2,2-trifluoroethoxy)propanenitrile (CAS No. 1250815-37-2) is a highly valuable compound with diverse applications in organic synthesis, pharmaceuticals, and materials science. Its unique chemical structure and reactivity make it an essential building block for the development of novel bioactive molecules and functional materials. Ongoing research continues to uncover new opportunities for its use in various scientific and industrial fields.